Cas no 519-62-0 (Chlorophyll b (Technical Grade))

519-62-0 structure
Product Name:Chlorophyll b (Technical Grade)
CAS No:519-62-0
Molecular Formula:C55H70N4O6Mg
Molecular Weight:907.472500000001
MDL:MFCD00079053
CID:37967
PubChem ID:57648147
Chlorophyll b (Technical Grade) Properties
Names and Identifiers
-
- chlorophyll B from spinach
- chlorophyll B
- (SP-4-2)-((2E,7R,11R)-3,7,11,15-Tetramethyl-2-hexadecenyl (3S,4S,21R)-9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxo-3-phorbinepropanoato(2-)-N23,N24,N25,N26]-magnesium
- CHLOROPHYLL B(AS) (In Solution)
- CHLOROPHYLL B(AS) (In Solution) PrintBack
- (SP-4-2)-((2E,7R,11R)-3,7,11,15-Tetramethyl-2-hexadecenyl (3S,4S,21R)-9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxo-3-phorbinepropanoato(2-)-N23,N24,N25,N26]-magnesiu
- Chlorophyll b (Technical Grade)
- G77037
- 519-62-0
- CHLOROPHYLL-B
- DTXSID70889349
- Chlorophyll b from spinach, ~95% (HPLC)
- (Sp-4-2)-((2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl(3S,4S,21R)-9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxo-3-phorbinepropanoato(2-)-n23,n24,n25,n26]-magnesium
- MFCD00079053
- magnesium;methyl (3R,21S,22S)-16-ethenyl-11-ethyl-12-formyl-17,21,26-trimethyl-4-oxo-22-[3-oxo-3-[(E,7R,11R)-3,7,11,15-tetramethylhexadec-2-enoxy]propyl]-23,25-diaza-7,24-diazanidahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1,5,8(26),9,11,13(25),14,16,18,20(23)-decaene-3-carboxylate
- Phorbine, magnesium deriv
- Chlorophyll b from spinach, >=90% (HPLC), <=0.5% Chlorophyll a
- AKOS025311416
- Chlorophyll b, analytical standard
-
- MDL: MFCD00079053
- InChIKey: NSMUHPMZFPKNMZ-VBYMZDBQSA-M
- Inchi: InChI=1S/C55H72N4O6.Mg/c1-12-38-35(8)42-27-43-36(9)40(23-24-48(61)65-26-25-34(7)22-16-21-33(6)20-15-19-32(5)18-14-17-31(3)4)52(58-43)50-51(55(63)64-11)54(62)49-37(10)44(59-53(49)50)28-46-39(13-2)41(30-60)47(57-46)29-45(38)56-42;/h12,25,27-33,36,40,51H,1,13-24,26H2,2-11H3,(H2,56,57,58,59,60,62);/q;+2/p-1/b34-25+;/t32-,33-,36+,40+,51-;/m1./s1
- SMILES: C=CC1=C(C)C2=CC3=NC(=C4[C@H](C(=O)C5=C(C)C(=CC6=C(CC)C(=CO)C(=N6)C=C1[N-]2)N=C54)C(=O)OC)[C@@H](CCC(=O)OC/C=C(\C)/CCC[C@H](C)CCC[C@H](C)CCCC(C)C)[C@@H]3C.[Mg+2]
Computed Properties
- Exact Mass: 906.51500
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Rotatable Bond Count: 22
- Monoisotopic Mass: 906.515
- Heavy Atom Count: 66
- Complexity: 2180
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 2
- Tautomer Count: 3
- Surface Charge: 0
- Topological Polar Surface Area: 114
Experimental Properties
- LogP: 9.13350
- PSA: 121.32000
- Merck: 13,2174
- Boiling Point: 1071.6°Cat760mmHg
- Melting Point: 183-185 °C (lit.)
- Flash Point: 601.9°C
- Solubility: Do you have solubility information on this product that you would like to share
- Color/Form: Light red hexagonal or quadrilateral tabular crystals
- Solubility: Soluble in methanol \ ethanol and ethyl acetate, almost insoluble in ether and acetone
- Specific Rotation: D20 -267° (acetone-methanol)
Chlorophyll b (Technical Grade) Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P01CBMQ-1mg |
Magnesium, [(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl(3S,4S,21R)-9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxo-3-phorbinepropanoato(2-)-kN23,kN24,kN25,kN26]-,(SP-4-2)- |
519-62-0 | 90% | 1mg |
$392.00 | 2024-04-30 | |
A2B Chem LLC | AW53762-1mg |
Magnesium, [(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl(3S,4S,21R)-9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxo-3-phorbinepropanoato(2-)-kN23,kN24,kN25,kN26]-,(SP-4-2)- |
519-62-0 | 90% | 1mg |
$444.00 | 2024-04-19 | |
Aaron | AR01CBV2-1mg |
Magnesium, [(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl(3S,4S,21R)-9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxo-3-phorbinepropanoato(2-)-kN23,kN24,kN25,kN26]-,(SP-4-2)- |
519-62-0 | 90% | 1mg |
$481.00 | 2025-03-04 | |
abcr | AB165501-5 mg |
Chlorophyll B, 90%; . |
519-62-0 | 90% | 5 mg |
€1,944.00 | 2023-07-20 | |
ChromaDex Standards | ASB-00003462-00A-2.5ml |
CHLOROPHYLL B |
519-62-0 | % | 2.5ml |
$381.00 | ||
eNovation Chemicals LLC | Y1313542-1mg |
Magnesium, [(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl(3S,4S,21R)-9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxo-3-phorbinepropanoato(2-)-kN23,kN24,kN25,kN26]-,(SP-4-2)- |
519-62-0 | 90% | 1mg |
$560 | 2024-06-06 | |
MedChemExpress | HY-W127709-500μg |
Chlorophyll b |
519-62-0 | ≥95.0% | 500μg |
¥5900 | 2024-05-22 | |
TRC | C379875-0.5mg |
Chlorophyll b (Technical Grade) |
519-62-0 | 0.5mg |
$ 205.00 | 2023-02-01 | ||
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | YC7120-100mg |
Chlorophyll b (Technical Grade) |
519-62-0 | ≥90% | 100mg |
¥480元 | 2023-09-15 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031874-1mg |
Chlorophyll b (Technical Grade) |
519-62-0 | 90% | 1mg |
¥2600 | 2024-05-23 |
Chlorophyll b (Technical Grade) Suppliers
Nanjing Bencao Yikang Biotechnology Co., Ltd
(CAS:519-62-0)
MR./MRS.:WANG XIAN SHENG
Phone:18362932668
Email:522593521@qq.com
TIAN MEN HENG CHANG HUA GONG Co., Ltd.
(CAS:519-62-0)
MR./MRS.:LEI JING LI
Phone:15102714773
Email:1178380033@qq.com
JIANG SU YONG JIAN YI YAO Technology Co., Ltd.
(CAS:519-62-0)
MR./MRS.:HAN JING LI
Phone:17701422016
Email:3587493084@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:519-62-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
(CAS:519-62-0)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
Chlorophyll b (Technical Grade) Related Literature
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Xiaowei Lin,Lingyun Chen,Xin Hu,Shicheng Feng,Liu Huang,Guoping Quan,Xue Wei,Sheng-Tao Yang RSC Adv. 2017 7 50287
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Zhen Yu,Huiling Wei,Rui Hao,Huashuo Chu,Yi Zhu Environ. Sci.: Processes Impacts 2018 20 923
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Noura Zamzam,Marius Kaucikas,Dennis J. Nürnberg,A. William Rutherford,Jasper J. van Thor Phys. Chem. Chem. Phys. 2019 21 1224
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Mousumi Chatterjee,Chandan Ghosh,Milan K. Barman,Bhavya Srivastava,Dipika Roy,Bhabatosh Mandal RSC Adv. 2016 6 4410
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Robert Livingston Q. Rev. Chem. Soc. 1960 14 174
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Micaela Hayes,Sydney Corbin,Candace Nunn,Marti Pottorff,Colin D. Kay,Mary Ann Lila,Massimo Iorrizo,Mario G. Ferruzzi Food Funct. 2021 12 7001
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Xiuli Jing,Yankai Liu,Xuzhe Liu,Xiao-Fei Wang,Chunxiang You,Dayong Chang,Shuai Zhang RSC Adv. 2023 13 12114
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8. Quenching of triplet chlorophyll-a by aromatic nitrogen compoundsRobert G. Brown,Anthony Harriman,Lee Harris J. Chem. Soc. Faraday Trans. 2 1978 74 1193
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Karishma Devi Borah,Jagannath Bhuyan Dalton Trans. 2017 46 6497
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Karishma Devi Borah,Jagannath Bhuyan Dalton Trans. 2017 46 6497
Recommended suppliers
Amadis Chemical Company Limited
(CAS:519-62-0)Chlorophyll b (Technical Grade)

Purity:99%
Quantity:500μg
Price($):740.0